Cas no 1160993-91-8 (4,5-dimethylpyridine-3-sulfonic acid)

• Product Name: 4,5-dimethylpyridine-3-sulfonic acid
• CAS No: 1160993-91-8
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 2614094
• PubChem ID: 53485296
• Update Time: 2025-04-21

4,5-dimethylpyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethylpyridine-3-sulfonic acid
• DB-082687
• DTXSID60704491
• 4,5-Dimethylpyridine-3-sulfonicacid
• 1160993-91-8

• Inchi： 1S/C7H9NO3S/c1-5-3-8-4-7(6(5)2)12(9,10)11/h3-4H,1-2H3,(H,9,10,11)
• InChI Key： LBHORQORNPBPJU-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(C)C=1C)(=O)(=O)O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives